Cas no 66569-57-1 (2-Octanone, 6-hydroxy-)

2-Octanone, 6-hydroxy- structure
Product name:2-Octanone, 6-hydroxy-
2-Octanone, 6-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Octanone, 6-hydroxy-
- 6-hydroxyoctan-2-one
- SCHEMBL15737291
- DTXSID00481173
- 66569-57-1
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- Inchi: InChI=1S/C8H16O2/c1-3-8(10)6-4-5-7(2)9/h8,10H,3-6H2,1-2H3
- InChI Key: MNQCELSIBNJMDF-UHFFFAOYSA-N
- SMILES: CCC(CCCC(=O)C)O
Computed Properties
- Exact Mass: 144.11508
- Monoisotopic Mass: 144.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 99.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 0.9
Experimental Properties
- PSA: 37.3
2-Octanone, 6-hydroxy- Related Literature
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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2. Carambola-shaped LiFePO4/C nanocomposites: directing synthesis and enhanced Li storage properties†Xueliang Li,Hongchang Jin,Shuai Liu,Sen Xin,Yu Meng,Jiejie Chen J. Mater. Chem. A, 2015,3, 116-120
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Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
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4. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Naresh D. Sanandiya RSC Adv., 2016,6, 92953-92961
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